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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents like

strontium bromide are critical components of laboratory safety protocols. Strontium
bromide, while not classified as a highly toxic substance, can cause skin, eye, and respiratory

irritation, necessitating careful management from acquisition to disposal.[1][2][3] This guide

provides a comprehensive, step-by-step approach to the safe disposal of strontium bromide,

ensuring the protection of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling
Before initiating any experiment involving strontium bromide, it is crucial to be familiar with its

potential hazards and the necessary precautions. Strontium bromide is known to cause

irritation to the skin and serious eye irritation.[1][2] Inhalation of dust may also lead to

respiratory irritation.[1][2] Therefore, handling should always occur in a well-ventilated area,

preferably within a chemical fume hood.[2][3][4]

Personal Protective Equipment (PPE):

A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following table summarizes the required protective gear when handling strontium
bromide.[3]
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3]

To prevent eye contact with

dust or splashes which can

cause serious irritation.[3]

Skin Protection
Impervious gloves (e.g., nitrile

rubber) and a lab coat.[3]

To avoid direct skin contact

which can lead to irritation.[3]

Respiratory Protection

A dust mask or a

NIOSH/MSHA-approved

respirator.[3]

To prevent the inhalation of

airborne particles that may

cause respiratory tract

irritation.[3]

Spill Management Protocol
In the event of a strontium bromide spill, immediate and appropriate action is necessary to

mitigate any potential hazards.

Minor Spills:

Evacuate and Ventilate: If not already in a well-ventilated area, move to one and ensure

good air circulation.[2][5]

Don Appropriate PPE: Before cleaning, ensure you are wearing the necessary PPE as

outlined in the table above.[5]

Contain and Collect: Carefully sweep up the solid material, avoiding the generation of dust.

[2][5][6] Place the collected material into a clearly labeled, sealed container for hazardous

waste disposal.[2][5]

Decontaminate: After the material has been collected, wash the spill site with water.[2][5]

Major Spills: For larger spills, the procedure should be escalated to your institution's

Environmental Health and Safety (EHS) department or the equivalent authority.

Step-by-Step Disposal Procedure
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The recommended and most compliant method for disposing of strontium bromide waste is

through a licensed professional waste disposal service.[1][4] Attempting to treat or neutralize

the chemical in-house without established and validated protocols can be hazardous and may

violate regulations.

Waste Identification and Classification: All strontium bromide waste, whether it is excess

reagent, contaminated materials, or spill cleanup residue, should be treated as hazardous

chemical waste.[5]

Waste Segregation and Collection:

Collect all solid strontium bromide waste in a dedicated, clearly labeled, and sealable

container.

Do not mix strontium bromide waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

For solutions of strontium bromide, use a compatible liquid waste container.

Labeling: The waste container must be labeled in accordance with hazardous waste

regulations. The label should include:

The words "Hazardous Waste"[7]

The full chemical name: "Strontium Bromide"

The associated hazards (e.g., "Irritant")

The date of accumulation

The laboratory or department of origin

Storage: Store the sealed hazardous waste container in a designated and secure Satellite

Accumulation Area (SAA) until it is ready for pickup. This area should be away from general

laboratory traffic and incompatible materials.[8]

Arrange for Professional Disposal: Contact your institution's EHS department to schedule a

pickup of the hazardous waste. They will have established procedures with a licensed waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/sds/Strontium%20Bromide.pdf
https://chemiis.com/product/strontium-bromide/
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Disposal_of_Strontium_Bromide_Monohydrate_Waste.pdf
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA35717&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disposal company to ensure the final disposal is conducted in an environmentally sound and

legally compliant manner.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of strontium bromide waste.
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- Respirator (if needed)
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Spill Occurs

Collect Waste in a
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2. Don PPE
3. Sweep/Contain Spill
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Label Container as
'Hazardous Waste: Strontium Bromide'

Store in Secure Satellite
Accumulation Area

Contact Institutional EHS for Pickup

Licensed Professional
Waste Disposal
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A flowchart outlining the proper disposal procedure for strontium bromide waste.
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By adhering to these procedures, laboratories can ensure the safe handling and disposal of

strontium bromide, fostering a secure research environment and maintaining regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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